N-(2-methoxyethyl)-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(2-methoxyethyl)-7-(4-methylphenyl)-5-phenylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C22H22N4O/c1-16-8-10-18(11-9-16)26-14-19(17-6-4-3-5-7-17)20-21(23-12-13-27-2)24-15-25-22(20)26/h3-11,14-15H,12-13H2,1-2H3,(H,23,24,25)
• InChI Key: AQJCHZHGWYGSDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=C(C3=C(N=CN=C32)NCCOC)C4=CC=CC=C4
• Molecular Formula: C22H22N4O
• Molecular Weight: 358.4 g/mol

Description

N-(2-methoxyethyl)-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C22H22N4O and its molecular weight is 358.445. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyethyl)-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyethyl)-7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal Applications Research into derivatives of pyrrolo[2,3-d]pyrimidin-4-amines has shown significant antifungal properties. A study on 4-Chloro-6-Methoxy-N,N-Dimethylpyrimidin-2-Amine derivatives containing a heterocyclic compound demonstrated efficacy against fungi like Aspergillus terreus and Aspergillus niger, suggesting the potential of these compounds in developing antifungal agents (Jafar, Abdul Mahdi, Hadwan, & Alameri, 2017).

Pharmacological and Biological Activities The synthesis of novel oxo pyrimido pyrimidine derivatives has been explored for their pharmacological and biological activities. These compounds exhibit various biological activities, underscoring the chemical diversity and potential therapeutic applications of pyrrolo[2,3-d]pyrimidin-4-amines and their derivatives (Jadhav, Jadhav, Kale, & Sirsat, 2022).

Anticancer Research Palladium(II) and platinum(II) complexes containing benzimidazole ligands have been synthesized, including derivatives of pyrrolo[2,3-d]pyrimidin-4-amines. These complexes have been evaluated for their potential as anticancer compounds through various physico-chemical techniques, offering insight into the structural basis for their activity and the role of metal complexes in cancer therapy (Ghani & Mansour, 2011).

Synthesis and Bioactivity Efforts in synthesizing potential bioactive benzo-, pyrido- or pyrazino-thieno[3,2-d]pyrimidin-4-amine analogs of MPC-6827, an anticancer agent, have been made using microwave-assisted chemical processes. These studies not only demonstrate the synthetic accessibility of these compounds but also their preliminary antiproliferative activity, suggesting a promising direction for the development of new anticancer agents (Loidreau, Nourrisson, Fruit, Corbière, Marchand, & Besson, 2020).